Cas no 2171642-98-9 (ethyl 3-(2-methylbut-3-yn-2-yl)-1,3-thiazolidine-4-carboxylate)

• Product Name: ethyl 3-(2-methylbut-3-yn-2-yl)-1,3-thiazolidine-4-carboxylate
• CAS No: 2171642-98-9
• MF: C₁₁H₁₇NO₂S
• MW: 227.323181867599
• CID: 5992285
• PubChem ID: 165589902
• Update Time: 2025-11-04

ethyl 3-(2-methylbut-3-yn-2-yl)-1,3-thiazolidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-(2-methylbut-3-yn-2-yl)-1,3-thiazolidine-4-carboxylate
• 2171642-98-9
• EN300-1615150

• Inchi： 1S/C11H17NO2S/c1-5-11(3,4)12-8-15-7-9(12)10(13)14-6-2/h1,9H,6-8H2,2-4H3
• InChI Key： AXPSTEOLOJWBTK-UHFFFAOYSA-N
• SMILES： S1CC(C(=O)OCC)N(C1)C(C#C)(C)C

Computed Properties

• Exact Mass: 227.09799996g/mol
• Monoisotopic Mass: 227.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.8Ų

Additional information on ethyl 3-(2-methylbut-3-yn-2-yl)-1,3-thiazolidine-4-carboxylate

Comprehensive Guide to Ethyl 3-(2-methylbut-3-yn-2-yl)-1,3-thiazolidine-4-carboxylate (CAS No. 2171642-98-9)

Ethyl 3-(2-methylbut-3-yn-2-yl)-1,3-thiazolidine-4-carboxylate (CAS No. 2171642-98-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique combination of a thiazolidine ring and an ethyl ester functional group, making it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its structural similarity to pharmacologically active scaffolds.

The compound's CAS number 2171642-98-9 serves as a critical identifier in chemical databases, ensuring precise tracking in scientific literature and regulatory documentation. Its IUPAC name, ethyl 3-(2-methylbut-3-yn-2-yl)-1,3-thiazolidine-4-carboxylate, reflects its complex structure, which includes an alkyne moiety and a heterocyclic ring. These features contribute to its reactivity and potential utility in click chemistry and other modern synthetic methodologies.

Recent studies highlight the growing importance of thiazolidine derivatives in medicinal chemistry, particularly in the development of antimicrobial and anti-inflammatory agents. The presence of the ethyl ester group in 2171642-98-9 enhances its solubility and bioavailability, making it a promising candidate for further pharmacological evaluation. Additionally, its alkyne functionality allows for facile modification via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a popular reaction in bioconjugation and materials science.

From a commercial perspective, ethyl 3-(2-methylbut-3-yn-2-yl)-1,3-thiazolidine-4-carboxylate is increasingly demanded by contract research organizations (CROs) and academic laboratories. Its applications span from small molecule drug discovery to the synthesis of peptide mimetics. The compound's stability under standard laboratory conditions and compatibility with various reaction conditions further bolster its appeal.

Environmental and safety considerations are paramount when handling CAS 2171642-98-9. While not classified as hazardous under current regulations, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's Material Safety Data Sheet (MSDS) provides detailed guidance on storage, handling, and disposal to ensure user safety and regulatory compliance.

In the context of green chemistry, researchers are exploring sustainable synthetic routes to ethyl 3-(2-methylbut-3-yn-2-yl)-1,3-thiazolidine-4-carboxylate. Catalytic methods and solvent-free reactions are under investigation to minimize waste and energy consumption. These efforts align with the broader pharmaceutical industry's push toward environmentally friendly manufacturing processes.

The analytical characterization of 2171642-98-9 typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure product purity and identity, which are critical for downstream applications. Advanced computational modeling is also being employed to predict the compound's physicochemical properties and reactivity patterns.

Looking ahead, ethyl 3-(2-methylbut-3-yn-2-yl)-1,3-thiazolidine-4-carboxylate is poised to play a pivotal role in the development of next-generation therapeutics. Its structural versatility and compatibility with modern synthetic techniques position it as a valuable building block in combinatorial chemistry and high-throughput screening platforms. Ongoing research aims to expand its utility in targeted drug delivery systems and diagnostic agents.

For researchers sourcing CAS 2171642-98-9, it is essential to partner with reputable suppliers who provide comprehensive technical data and regulatory documentation. Batch-specific certificates of analysis (CoA) and strict quality control measures are indispensable for ensuring experimental reproducibility and compliance with Good Laboratory Practice (GLP) standards.

In summary, ethyl 3-(2-methylbut-3-yn-2-yl)-1,3-thiazolidine-4-carboxylate represents a compelling case study in the intersection of synthetic chemistry and biomedical research. Its multifaceted applications, combined with ongoing innovations in sustainable synthesis, underscore its relevance in contemporary scientific endeavors. As the demand for structurally diverse and functionally rich compounds grows, 2171642-98-9 is likely to remain a key player in the chemical research landscape.